Cas no 1873918-99-0 (2-[4-(Cyclopropanecarbonylamino)piperidin-1-yl]acetic acid)

• Product Name: 2-[4-(Cyclopropanecarbonylamino)piperidin-1-yl]acetic acid
• CAS No: 1873918-99-0
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 5253524
• Update Time: 2025-05-19

2-[4-(Cyclopropanecarbonylamino)piperidin-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-cyclopropaneamidopiperidin-1-yl)acetic acid
• 2-[4-(Cyclopropanecarbonylamino)piperidin-1-yl]acetic acid

• Inchi： 1S/C11H18N2O3/c14-10(15)7-13-5-3-9(4-6-13)12-11(16)8-1-2-8/h8-9H,1-7H2,(H,12,16)(H,14,15)
• InChI Key： UPNKKUHGAUBMAB-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NC1CCN(CC(=O)O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 281
• XLogP3: -2.1
• Topological Polar Surface Area: 69.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[4-(Cyclopropanecarbonylamino)piperidin-1-yl]acetic acid

Comprehensive Guide to 2-[4-(Cyclopropanecarbonylamino)piperidin-1-yl]acetic acid (CAS No. 1873918-99-0)

2-[4-(Cyclopropanecarbonylamino)piperidin-1-yl]acetic acid (CAS No. 1873918-99-0) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a piperidine ring with a cyclopropanecarbonylamino group and an acetic acid moiety. Its structural complexity makes it a valuable intermediate in drug discovery, particularly for targeting specific enzymes or receptors.

The growing interest in piperidine derivatives and cyclopropane-containing compounds has positioned 2-[4-(Cyclopropanecarbonylamino)piperidin-1-yl]acetic acid as a subject of extensive research. Scientists are exploring its applications in developing novel therapeutics, especially in areas like central nervous system (CNS) disorders and metabolic diseases. The compound's ability to modulate biological pathways makes it a promising candidate for further investigation.

One of the key advantages of 2-[4-(Cyclopropanecarbonylamino)piperidin-1-yl]acetic acid is its versatility in synthetic chemistry. Researchers can modify its structure to enhance bioavailability or target specificity, making it a valuable tool in medicinal chemistry. Recent studies have highlighted its potential in creating small molecule inhibitors, which are crucial for treating various diseases.

The demand for high-purity chemical intermediates like 2-[4-(Cyclopropanecarbonylamino)piperidin-1-yl]acetic acid has surged due to advancements in drug discovery technologies. Pharmaceutical companies and research institutions are increasingly seeking reliable suppliers of this compound to support their R&D efforts. Its role in structure-activity relationship (SAR) studies further underscores its importance in modern pharmacology.

From a synthetic perspective, 2-[4-(Cyclopropanecarbonylamino)piperidin-1-yl]acetic acid offers several advantages. Its piperidine core provides a rigid framework, while the cyclopropane group introduces steric constraints that can influence binding affinity. The acetic acid tail adds solubility and the potential for further derivatization, making it a flexible building block for drug design.

In the context of green chemistry, researchers are also exploring eco-friendly synthesis routes for 2-[4-(Cyclopropanecarbonylamino)piperidin-1-yl]acetic acid. Sustainable methods, such as catalytic processes and biocatalysis, are being investigated to reduce environmental impact while maintaining high yields and purity. This aligns with the broader industry trend toward sustainable pharmaceutical manufacturing.

The analytical characterization of 2-[4-(Cyclopropanecarbonylamino)piperidin-1-yl]acetic acid involves advanced techniques like nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the compound meets stringent quality standards required for research and development. Accurate characterization is critical for reproducibility and regulatory compliance in preclinical studies.

As the pharmaceutical industry continues to evolve, 2-[4-(Cyclopropanecarbonylamino)piperidin-1-yl]acetic acid remains a compound of interest for its potential in addressing unmet medical needs. Its unique properties and adaptability make it a standout choice for researchers focused on innovative drug development. With ongoing advancements in synthetic and analytical technologies, the future applications of this compound are expected to expand significantly.